N-[4-(acetylsulfamoyl)phenyl]pyridine-4-carboxamide

• IUPAC Name: N-[4-(acetylsulfamoyl)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C14H13N3O4S/c1-10(18)17-22(20,21)13-4-2-12(3-5-13)16-14(19)11-6-8-15-9-7-11/h2-9H,1H3,(H,16,19)(H,17,18)
• InChI Key: LQTZDQAIZXYQHK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC=NC=C2
• Molecular Formula: C14H13N3O4S
• Molecular Weight: 319.34 g/mol

Description

N-[4-(acetylsulfamoyl)phenyl]pyridine-4-carboxamide is a chemical compound with the molecular formula C14H13N3O4S It is known for its unique structure, which includes a pyridine ring and an acetylsulfamoyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(acetylsulfamoyl)phenyl]pyridine-4-carboxamide typically involves the reaction of 4-aminopyridine with 4-(acetylsulfamoyl)benzoic acid. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction conditions usually involve stirring the reactants in an appropriate solvent, such as dichloromethane, at room temperature for several hours .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[4-(acetylsulfamoyl)phenyl]pyridine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the acetylsulfamoyl group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: Formation of sulfonic acid derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

N-[4-(acetylsulfamoyl)phenyl]pyridine-4-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of N-[4-(acetylsulfamoyl)phenyl]pyridine-4-carboxamide involves its interaction with specific molecular targets. The compound can inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can lead to various biological effects, such as anti-inflammatory and anticancer activities. The pathways involved may include the inhibition of key signaling molecules and transcription factors .

Comparison with Similar Compounds

Similar Compounds

Isonicotinamide: An isomer of nicotinamide with similar structural features but different biological activities.

Nicotinamide: Known for its role in cellular metabolism and as a precursor to NAD+.

Uniqueness

N-[4-(acetylsulfamoyl)phenyl]pyridine-4-carboxamide is unique due to its combination of a pyridine ring and an acetylsulfamoyl group, which imparts distinct chemical and biological properties